Cas no 72518-42-4 (2-Phenylpiperidine-2-carboxylic acid)

• Product Name: 2-Phenylpiperidine-2-carboxylic acid
• CAS No: 72518-42-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD09028352
• CID: 1074351
• PubChem ID: 16767306
• Update Time: 2025-10-29

2-Phenylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenylpiperidine-2-carboxylic acid
• CS-0269771
• SCHEMBL16057460
• AKOS005604898
• FT-0684085
• 2-Phenyl-2-piperidinecarboxylic acid
• 2-phenylpiperidine-2-carboxylicacid
• DTXSID20587964
• MFCD09028352
• EN300-1440295
• 72518-42-4
• LS-05264
• ALBB-016814
• 2-piperidinecarboxylic acid, 2-phenyl-
• STK693373

• MDL： MFCD09028352
• Inchi： 1S/C12H15NO2/c14-11(15)12(8-4-5-9-13-12)10-6-2-1-3-7-10/h1-3,6-7,13H,4-5,8-9H2,(H,14,15)
• InChI Key： ROLZGXIJZZQJSA-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2)CCCCN1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

2-Phenylpiperidine-2-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-Phenylpiperidine-2-carboxylic acid

2-Phenylpiperidine-2-carboxylic Acid: A Comprehensive Overview

2-Phenylpiperidine-2-carboxylic acid, also known by its CAS number 72518-42-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The structure of 2-Phenylpiperidine-2-carboxylic acid consists of a piperidine ring substituted with a phenyl group at the 2-position and a carboxylic acid group at the same position, making it a unique member of the piperidine family.

The synthesis of 2-Phenylpiperidine-2-carboxylic acid has been extensively explored in recent years, with researchers focusing on developing efficient and scalable methods. One notable approach involves the use of ring-closing metathesis, which allows for the formation of the piperidine ring in a highly controlled manner. This method not only enhances the yield but also improves the purity of the final product, making it more suitable for pharmaceutical applications.

In terms of biological activity, 2-Phenylpiperidine-2-carboxylic acid has shown promising results in various assays. Recent studies have highlighted its potential as an anti-inflammatory agent, with experiments demonstrating its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has exhibited moderate activity against certain cancer cell lines, suggesting its potential role in anticancer therapy.

The pharmacokinetic properties of 2-Phenylpiperidine-2-carboxylic acid have also been investigated, with particular attention to its absorption, distribution, metabolism, and excretion (ADME) profile. Research indicates that this compound has favorable bioavailability, which is crucial for its potential use as an oral medication. Furthermore, preliminary toxicity studies suggest that it has a relatively low toxicity profile, which is encouraging for further development.

The structural versatility of 2-Phenylpiperidine-2-carboxylic acid makes it an attractive candidate for further modification and optimization. By introducing additional functional groups or altering the substituents on the piperidine ring, researchers aim to enhance its therapeutic potential and address specific pharmacological needs. For instance, recent efforts have focused on developing analogs with improved solubility and stability, which are critical factors for drug delivery.

In conclusion, 2-Phenylpiperidine-2-carboxylic acid, CAS number 72518-42-4, represents a valuable compound with significant potential in drug discovery and development. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a key player in future research endeavors. As advancements in synthetic methods and biological testing continue to unfold, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.